Cas no 1805035-05-5 (5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805035-05-5
• MF: C₁₀H₆BrF₂N₃
• MW: 286.07554769516
• CID: 4877848
• Update Time: 2025-07-23

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H6BrF2N3/c11-4-6-3-7(10(12)13)9(5-15)16-8(6)1-2-14/h3,10H,1,4H2
• InChI Key： DGDNAWQDRURQSD-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C#N)N=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

Professional Introduction to 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805035-05-5)

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805035-05-5, this compound represents a fascinating blend of structural complexity and functional diversity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile incorporates several key functional groups that contribute to its unique reactivity and potential applications. The bromomethyl moiety, for instance, serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly useful in drug discovery efforts where modular synthesis is often employed to explore diverse chemical space.

Additionally, the presence of a cyano group at the 2-position and a difluoromethyl group at the 3-position introduces electronic and steric effects that can influence the compound's interaction with biological targets. The cyano group is known to participate in various chemical transformations, including nucleophilic additions and condensation reactions, while the difluoromethyl group is often incorporated into drug molecules to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile fits well within this category, as it combines the favorable properties of pyridine with additional functional groups that can be exploited for medicinal chemistry purposes.

The acetonitrile moiety at the 6-position further enhances the compound's utility as a synthetic intermediate. Acetonitrile groups are commonly used in organic synthesis due to their ability to participate in various reactions, such as nucleophilic substitutions and condensations, while also providing a polar solvent environment that can facilitate certain chemical processes.

One of the most compelling aspects of 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile is its potential application in the development of novel pharmaceuticals. Researchers have leveraged similar molecular scaffolds to discover compounds with anti-inflammatory, antiviral, and anticancer properties. The bromomethyl group provides a convenient entry point for further derivatization, allowing chemists to explore a wide range of possible structures.

The integration of computational methods into drug discovery has also highlighted the importance of understanding molecular interactions at a detailed level. Through techniques such as molecular docking and quantum mechanical calculations, researchers can predict how 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile might interact with biological targets like enzymes and receptors. This information is crucial for designing molecules with optimized pharmacological profiles.

In conclusion, 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive building block for the synthesis of novel bioactive compounds. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics.